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Compound of Interest

Compound Name: Rivularin

Cat. No.: B15602241

Essential Safety and Handling Guide for
Rivularin

FOR IMMEDIATE USE

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Rivularin (CAS 70028-59-0), also known as
Skullcapflavone. The following procedures are based on available chemical data and general
laboratory safety protocols. At the time of publication, a comprehensive Safety Data Sheet
(SDS) for Rivularin was not publicly available. Therefore, a conservative approach, treating the
substance as potentially hazardous, is strongly recommended.

Hazard Assessment and Chemical Properties

Rivularin is a flavone compound with recognized anticancer and anti-inflammatory properties.
While specific toxicity data is limited, its cytotoxic activity suggests it may be harmful to healthy
cells. It is a yellow powder with a melting point of 250-253 °C. It is soluble in organic solvents
such as methanol and dimethyl sulfoxide (DMSO).

Quantitative Data Summary
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Property Value Source
CAS Number 70028-59-0 N/A
Synonym Skullcapflavone N/A
Molecular Formula C1sH1607 N/A
Molecular Weight 344.32 g/mol N/A
Appearance Yellow powder N/A
Melting Point 250-253 °C N/A
Storage Temperature 2-8 °C N/A

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a comprehensive PPE protocol is mandatory to

minimize exposure.

PPE Category

Required Equipment

Specifications

Hand Protection

Nitrile gloves

Chemical-resistant,
disposable. Change gloves
frequently and immediately if
contaminated, torn, or

punctured.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times when

handling Rivularin.

Body Protection

Laboratory coat

Fully buttoned, with tight-fitting
cuffs.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood to avoid

inhalation of dust particles.

PPE Workflow Diagram
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Caption: Personal Protective Equipment (PPE) workflow for handling Rivularin.
Operational Plan: Step-by-Step Handling Protocol
e Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.

o Designate a specific area for handling Rivularin to minimize contamination.

o Prepare all necessary equipment and reagents before handling the compound.

o Don all required PPE as outlined in the section above.
e Handling:

o All weighing and manipulation of powdered Rivularin must be conducted within a
chemical fume hood to prevent inhalation of airborne particles.

o Use dedicated spatulas and weighing boats.
o When dissolving in solvents, add the solvent to the powder slowly to avoid splashing.
o Keep containers of Rivularin closed when not in use.

e Spill Response:
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o Small Spills (powder): Gently cover the spill with absorbent paper towels. Moisten the
towels with a suitable solvent (e.g., methanol) to prevent dust from becoming airborne.
Carefully wipe up the material, placing the used towels in a sealed container for hazardous
waste disposal.

o Small Spills (solution): Absorb the spill with inert material (e.g., vermiculite, sand) and
place it in a sealed container for hazardous waste disposal.

o Large Spills: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.

Disposal Plan
All waste containing Rivularin must be treated as hazardous waste.
e Solid Waste:

o Collect all contaminated solid waste, including used gloves, weighing boats, and
absorbent materials, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste:

o Collect all solutions containing Rivularin in a dedicated, labeled, and sealed hazardous
waste container. Do not mix with other solvent waste streams unless approved by your
institution's EHS department.

o Empty Containers:

o Rinse empty containers with a suitable solvent three times. Collect the rinseate as
hazardous liquid waste. Deface the label on the empty container before disposing of it
according to your institution's guidelines for chemically contaminated glassware or
plasticware.

Disposal Workflow Diagram
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Caption: Disposal workflow for Rivularin-contaminated materials.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. All laboratory personnel must be trained in safe chemical handling

procedures and should consult their institution's Environmental Health and Safety department

for specific guidance.

» To cite this document: BenchChem. [Personal protective equipment for handling Rivularin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602241#personal-protective-equipment-for-

handling-rivularin]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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